[3-(3-Bromophenyl)cyclobutylidene]acetic acid ethyl ester

• Molecular Formula: C14H15BrO2
• Molecular Weight: 295.17 g/mol
• IUPAC Name: ethyl 2-[3-(3-bromophenyl)cyclobutylidene]acetate
• InChI: InChI=1S/C14H15BrO2/c1-2-17-14(16)8-10-6-12(7-10)11-4-3-5-13(15)9-11/h3-5,8-9,12H,2,6-7H2,1H3
• InChI Key: UOCIPARYNJCCND-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C=C1CC(C1)C2=CC(=CC=C2)Br

Description

[3-(3-Bromophenyl)cyclobutylidene]acetic acid ethyl ester is a useful research compound. Its molecular formula is C14H15BrO2 and its molecular weight is 295.17 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 3-(3-bromophenyl)cyclobutanone (2.03 g 9.02 mmol) and triphenylphosphoranylidene acetic acid ethyl ester (15.72 gms 45.12 mmol) dichloromethane was irradiated in a CEM Discover™ microwave instrument for 30 minutes at 120° C. Pressure reached a maximum of 180 PSI. Standard work-up procedures followed by purification by column chromatography (isocratic; 10% diethyl ether in hexanes) afforded [3-(3-bromophenyl)cyclobutylidene]acetic acid ethyl ester as an oil, 2.37 g (89% yield), 1H NMR (400 MHz, DMSO-d6) δ ppm 1.20 (t, J=7.1 Hz, 3 H) 2.89-3.00 (m, 1 H) 3.03-3.11 (m, 1 H) 3.16-3.27 (m, 1 H) 3.46-3.57 (m, 1 H) 3.63 (q, J=8.0 Hz, 1 H) 4.08 (q, J=7.0 Hz, 2 H) 5.71 (q, J=2.9 Hz, 1 H) 7.25-7.35 (m, 2 H) 7.39-7.43 (m, 1 H) 7.48-7.52 (m, 1 H); MS (APPI) m/z 295 [M+H]+.